Cas no 62937-62-6 (2,4-Pentadienoyl chloride, 5-(6-methoxy-1,3-benzodioxol-5-yl)-)

• Product Name: 2,4-Pentadienoyl chloride, 5-(6-methoxy-1,3-benzodioxol-5-yl)-
• CAS No: 62937-62-6
• MF: C₁₃H₁₁ClO₄
• MW: 266.677043199539
• CID: 428541
• PubChem ID: 71381767
• Update Time: 2025-04-19

2,4-Pentadienoyl chloride, 5-(6-methoxy-1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoyl chloride, 5-(6-methoxy-1,3-benzodioxol-5-yl)-
• 5-(6-methoxy-1,3-benzodioxol-5-yl)penta-2,4-dienoyl chloride
• DTXSID50804191
• 5-(6-Methoxy-2H-1,3-benzodioxol-5-yl)penta-2,4-dienoyl chloride
• 62937-62-6

• Inchi： 1S/C13H11ClO4/c1-16-10-7-12-11(17-8-18-12)6-9(10)4-2-3-5-13(14)15/h2-7H,8H2,1H3
• InChI Key： ICAWNSADYOHIHS-UHFFFAOYSA-N
• SMILES： ClC(C=CC=CC1=CC2=C(C=C1OC)OCO2)=O

Computed Properties

• Exact Mass: 266.03463
• Monoisotopic Mass: 266.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76